Cas no 122584-83-2 (3,5-dichloro-2-nitro-aniline)

• Product Name: 3,5-dichloro-2-nitro-aniline
• CAS No: 122584-83-2
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD01463654
• CID: 1071140
• PubChem ID: 4643061
• Update Time: 2025-09-28

3,5-dichloro-2-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-nitroaniline
• 3,5-Dichloro-2-nitrobenzenamine
• 3,5-Dichloro-2-nitro-aniline
• RMIMEMMJKYVPAI-UHFFFAOYSA-N
• 2-amino-4,6-dichloronitrobenzene
• 2528AD
• PB12923
• FCH1332710
• OR302035
• BENZENAMINE, 3,5-DICHLORO-2-NITRO-
• ST24041208
• AKOS022180530
• AE-562/12222477
• DB-023431
• A891092
• CS1155
• SCHEMBL2645579
• CS-0053686
• MFCD01463654
• AS-46495
• 122584-83-2
• XEA58483
• 3,5-dichloro-2-nitro-aniline

• MDL： MFCD01463654
• Inchi： 1S/C6H4Cl2N2O2/c7-3-1-4(8)6(10(11)12)5(9)2-3/h1-2H,9H2
• InChI Key： RMIMEMMJKYVPAI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1[N+](=O)[O-])N)Cl

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3,5-dichloro-2-nitro-aniline

Comprehensive Overview of 3,5-Dichloro-2-nitro-aniline (CAS No. 122584-83-2): Properties, Applications, and Industry Trends

3,5-Dichloro-2-nitro-aniline (CAS No. 122584-83-2) is a specialized nitroaromatic compound widely recognized for its role in organic synthesis and industrial applications. This yellow to orange crystalline powder belongs to the aniline derivatives family, characterized by the presence of two chlorine atoms and a nitro group on its benzene ring. Its molecular formula, C₆H₄Cl₂N₂O₂, reflects its unique structural features, which contribute to its reactivity and utility in chemical processes.

In recent years, the demand for halogenated nitroanilines like 3,5-dichloro-2-nitroaniline has surged due to their applications in agrochemical intermediates and dye manufacturing. Researchers and industry professionals frequently search for "synthesis methods for 3,5-dichloro-2-nitroaniline" or "CAS 122584-83-2 solubility data," highlighting the compound's technical relevance. The compound's melting point (typically 120-125°C) and moderate solubility in organic solvents make it particularly valuable for controlled reactions in pharmaceutical precursors and specialty chemicals.

From an environmental perspective, 3,5-dichloro-2-nitro-aniline has been studied for its biodegradation pathways, addressing growing concerns about sustainable chemical production. Innovations in green chemistry have led to improved catalytic reduction methods for converting its nitro group into amino derivatives—a process frequently queried as "nitro to amine conversion 3,5-dichloro-aniline." These advancements align with global trends toward eco-friendly synthesis and reduced hazardous byproducts.

The compound's stability under standard conditions (storage recommendations often include cool, dry environments away from strong oxidizers) makes it a reliable building block for heterocyclic compounds. Its role in creating azo dyes and complex ligands is well-documented, with patent literature frequently citing CAS 122584-83-2 in coordination chemistry applications. Analytical techniques like HPLC purity analysis and mass spectrometry characterization are commonly employed to ensure quality control in commercial batches.

Emerging research explores 3,5-dichloro-2-nitroaniline's potential in material science, particularly in polymer modification and corrosion inhibitors. These developments respond to industry searches for "novel applications of dichloronitroanilines" and "CAS 122584-83-2 material properties." The compound's electron-withdrawing groups facilitate interesting electronic interactions in conductive polymers, a subject gaining traction in organic electronics research.

Regulatory compliance remains a key consideration for users of 3,5-dichloro-2-nitro-aniline. Safety Data Sheets (SDS) provide essential guidance on proper handling, with particular attention to personal protective equipment (PPE) requirements. While not classified under stringent hazard categories, standard laboratory precautions for nitro compounds apply—a topic frequently searched as "CAS 122584-83-2 safety profile."

Market analysis indicates steady growth in the fine chemicals sector for intermediates like 3,5-dichloro-2-nitroaniline, driven by demand in crop protection chemicals and advanced material synthesis. Suppliers increasingly emphasize high-purity grades (≥98% purity) to meet pharmaceutical industry standards, reflecting in search trends for "buy 3,5-dichloro-2-nitroaniline pharmaceutical grade." Technical specifications often include detailed chromatographic purity data and residual solvent analysis.

Future prospects for CAS 122584-83-2 include exploration in catalysis and molecular recognition systems, where its structural motifs may enable selective binding interactions. The compound's versatility continues to inspire research into "derivatization of 3,5-dichloro-2-nitroaniline" and "structure-activity relationships"—topics frequently appearing in academic literature and patent filings. As analytical techniques advance, so does understanding of its spectroscopic fingerprints and quantum chemical properties.